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Compound of Interest

Compound Name: Bmh-21

Cat. No.: B1684125 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment.

Bmh-21, a potent DNA intercalator and cytotoxic agent, requires specific procedures for its

disposal to mitigate risks to personnel and the environment. This guide provides a

comprehensive, step-by-step plan for the proper disposal of Bmh-21, aligning with standard

safety protocols for hazardous chemical waste.

Chemical and Safety Data for Bmh-21
A thorough understanding of the properties of Bmh-21 is the first step toward safe handling

and disposal. The following table summarizes key quantitative data for Bmh-21.

Property Value Reference

Molecular Formula C₂₁H₂₀N₄O₂ [1][2]

Molecular Weight 360.4 g/mol [1][2]

CAS Number 896705-16-1 [1][2]

Hazard Class
Acute toxicity - oral 4 (H302:

Harmful if swallowed)
[3]

Storage Temperature -20°C [1]
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Experimental Protocol: Bmh-21 Disposal Procedure
The following protocol outlines the necessary steps for the safe disposal of Bmh-21 and any

contaminated materials. As Bmh-21 is a cytotoxic compound, all waste generated from its use

must be treated as hazardous waste.

Materials:

Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile)

Safety goggles

Lab coat

Designated hazardous waste container (purple, if available, for cytotoxic waste)[4]

Hazardous waste labels

Sealable plastic bags

Spill kit for cytotoxic agents

Procedure:

Segregation of Waste:

At the point of generation, immediately segregate all Bmh-21 waste from other laboratory

waste streams.[4]

This includes unused or expired Bmh-21, solutions containing Bmh-21, and any materials

that have come into contact with the compound.

Disposal of Solid Bmh-21 Waste:

Carefully place pure Bmh-21 powder, contaminated weigh boats, and other solid materials

directly into a designated hazardous waste container.
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Avoid generating dust. If weighing solid Bmh-21, do so in a chemical fume hood or other

ventilated containment.[5]

Disposal of Liquid Bmh-21 Waste:

Collect all solutions containing Bmh-21 in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

Do not dispose of liquid Bmh-21 waste down the drain.[2]

Disposal of Contaminated Labware and PPE:

All disposable items that have come into contact with Bmh-21, such as pipette tips,

centrifuge tubes, gloves, and bench paper, are considered contaminated.

Place these items in a sealable plastic bag and then into the designated cytotoxic

hazardous waste container.[4]

For sharps, such as needles or razor blades, use a designated sharps container for

cytotoxic waste (purple-lidded if available).[2][4]

Labeling and Storage:

Clearly label the hazardous waste container with "Hazardous Waste," "Cytotoxic," and the

full chemical name "Bmh-21."[1][4]

Store the sealed waste container in a designated and secure satellite accumulation area,

away from incompatible materials.

Waste Pickup and Final Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office.

The final disposal method for cytotoxic waste is typically high-temperature incineration.[1]

[6]

Decontamination of Work Surfaces:
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After handling Bmh-21, thoroughly decontaminate all work surfaces with an appropriate

cleaning agent.

Dispose of all cleaning materials as contaminated waste.[5]

In Case of a Spill:

In the event of a spill, immediately alert others in the area and evacuate if necessary.

Wearing appropriate PPE, use a spill kit designed for cytotoxic agents to clean the

affected area.

Collect all cleanup materials in a sealed bag and dispose of them as hazardous waste.

Visualizing the Bmh-21 Disposal Workflow
To further clarify the disposal process, the following diagram illustrates the logical flow for

handling Bmh-21 waste.
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Caption: Workflow for the safe segregation and disposal of Bmh-21 waste.
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By adhering to these procedures, laboratory personnel can effectively manage the risks

associated with Bmh-21 and ensure its proper disposal, contributing to a safer research

environment. Always consult your institution's specific guidelines and EHS office for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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